Cas no 1857814-57-3 (2-[4-(Methylsulfamoyl)phenyl]acetamide)

• Product Name: 2-[4-(Methylsulfamoyl)phenyl]acetamide
• CAS No: 1857814-57-3
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5765809
• PubChem ID: 118211828
• Update Time: 2025-10-30

2-[4-(Methylsulfamoyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1857814-57-3
• SCHEMBL16880041
• EN300-1453680
• 2-[4-(methylsulfamoyl)phenyl]acetamide
• 2-[4-(Methylsulfamoyl)phenyl]acetamide

• Inchi： 1S/C9H12N2O3S/c1-11-15(13,14)8-4-2-7(3-5-8)6-9(10)12/h2-5,11H,6H2,1H3,(H2,10,12)
• InChI Key： JBTGPDZXIXQVKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(N)=O)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-[4-(Methylsulfamoyl)phenyl]acetamide

2-[4-(Methylsulfamoyl)phenyl]acetamide (CAS No. 1857814-57-3): A Comprehensive Overview

2-[4-(Methylsulfamoyl)phenyl]acetamide (CAS No. 1857814-57-3) is a compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structure and functional groups, has been the subject of numerous studies aimed at elucidating its biological activities and therapeutic potential.

The chemical structure of 2-[4-(Methylsulfamoyl)phenyl]acetamide consists of an acetamide moiety attached to a phenyl ring, which is further substituted with a methylsulfamoyl group. This arrangement imparts specific physicochemical properties that are crucial for its biological interactions. The presence of the sulfamoyl group, in particular, is known to confer significant biological activity, making this compound an interesting target for drug discovery and development.

Recent research has focused on the pharmacological properties of 2-[4-(Methylsulfamoyl)phenyl]acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-[4-(Methylsulfamoyl)phenyl]acetamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo.

In addition to its anti-inflammatory properties, 2-[4-(Methylsulfamoyl)phenyl]acetamide has also been investigated for its potential as an antitumor agent. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the activation of caspase-dependent pathways and the disruption of mitochondrial function, leading to cell death.

The safety profile of 2-[4-(Methylsulfamoyl)phenyl]acetamide is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings suggest that 2-[4-(Methylsulfamoyl)phenyl]acetamide may have a favorable safety margin, making it a promising candidate for further clinical development.

The potential applications of 2-[4-(Methylsulfamoyl)phenyl]acetamide extend beyond its use as a standalone therapeutic agent. Ongoing research is exploring its utility as a lead compound for the development of novel drug candidates with enhanced efficacy and reduced side effects. For example, chemists are investigating structural modifications to improve the pharmacokinetic properties of this molecule, such as increasing its solubility and bioavailability.

In conclusion, 2-[4-(Methylsulfamoyl)phenyl]acetamide (CAS No. 1857814-57-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable safety profile make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further solidifying the importance of this compound in modern drug discovery efforts.